Cas no 101167-08-2 (Benzene, 1-chloro-4-(propylsulfonyl)-)

• Product Name: Benzene, 1-chloro-4-(propylsulfonyl)-
• CAS No: 101167-08-2
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 1128039
• PubChem ID: 21041456
• Update Time: 2025-04-20

Benzene, 1-chloro-4-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(propylsulfonyl)-
• 1-chloro-4-(propylsulfonyl)Benzene
• 1-chloro-4-propylsulfonylbenzene
• 1-Chloro-4-(propylsulfonyl)-benzene
• JUTHAQSZBVIJPB-UHFFFAOYSA-N
• 101167-08-2
• SCHEMBL1368829
• 1-Chloro-4-(propane-1-sulfonyl)benzene
• DTXSID10610316
• DA-29555

• Inchi： 1S/C9H11ClO2S/c1-2-7-13(11,12)9-5-3-8(10)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： JUTHAQSZBVIJPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCC)(=O)=O

Computed Properties

• Exact Mass: 218.0168285g/mol
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.60450